Cas no 852441-07-7 (2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide)

• Product Name: 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide
• CAS No: 852441-07-7
• MF: C₁₉H₁₃ClN₆O₄
• MW: 424.797322034836
• CID: 6614123
• PubChem ID: 16798485
• Update Time: 2025-07-22

2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide
• 2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide
• AKOS024595922
• F0679-0283
• 852441-07-7
• 2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide
• 2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C19H13ClN6O4/c20-12-1-5-14(6-2-12)25-18-16(9-22-25)19(28)24(11-21-18)10-17(27)23-13-3-7-15(8-4-13)26(29)30/h1-9,11H,10H2,(H,23,27)
• InChI Key： YJTSXTXRDIZLGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2=C(C=N1)C(N(C=N2)CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 424.0686806g/mol
• Monoisotopic Mass: 424.0686806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide

Comprehensive Analysis of 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide (CAS No. 852441-07-7)

The compound 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide (CAS No. 852441-07-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyrazolo[3,4-d]pyrimidine core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors, especially those targeting signal transduction pathways. The 4-chlorophenyl and 4-nitrophenyl moieties in this compound contribute to its ability to interact with specific protein domains, making it a subject of study in drug discovery and medicinal chemistry. This aligns with frequently searched terms like "kinase inhibitors 2024" and "new cancer drug targets," reflecting the public's fascination with breakthroughs in oncology research.

The pyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in drug design, often associated with ATP-competitive inhibition. This characteristic makes CAS No. 852441-07-7 relevant to discussions about personalized medicine and biomarker-driven therapies, which are currently dominating healthcare conversations. Its potential applications extend beyond oncology, with researchers exploring its utility in inflammatory diseases and autoimmune disorders, addressing another set of popular search queries in the medical field.

From a synthetic chemistry perspective, the presence of both chlorophenyl and nitrophenyl groups offers interesting possibilities for structure-activity relationship (SAR) studies. This aspect resonates with the pharmaceutical industry's focus on lead optimization and drug-likeness parameters, which are hot topics in computational chemistry forums and professional networks. The compound's molecular weight and lipophilicity profile suggest it could have favorable pharmacokinetic properties, another area of intense research interest.

Analytical characterization of 852441-07-7 typically involves advanced techniques such as LC-MS and NMR spectroscopy, which are standard tools in modern pharmaceutical analysis. This connects to the broader theme of quality control in drug development, a subject frequently searched by professionals in the field. The compound's stability under various conditions is also of particular interest, as it relates to formulation science and drug delivery systems - key areas in current pharmaceutical innovation.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for compounds like 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide. This addresses the growing demand for environmentally friendly synthesis methods, a topic that consistently appears in scientific literature and industry reports. The compound's potential for selective inhibition also makes it relevant to discussions about reducing off-target effects in drug therapy, a major concern in modern pharmacology.

Patent landscapes surrounding pyrazolo[3,4-d]pyrimidine derivatives have become increasingly crowded, reflecting the commercial potential of this chemical class. CAS No. 852441-07-7 represents an important addition to this space, with its unique substitution pattern offering possible intellectual property advantages. This connects to business-related search trends such as "pharma patent strategies" and "drug development pipelines," demonstrating the compound's relevance beyond pure science.

As research into personalized medicine advances, compounds like 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide are being evaluated for their potential in companion diagnostics. This aligns with healthcare's shift toward value-based care and outcome-focused treatment approaches. The compound's mechanism of action may offer insights into biomarker discovery, another area receiving substantial research funding and public interest.

The future directions for CAS No. 852441-07-7 research likely include in vivo efficacy studies and toxicological profiling, essential steps in the drug development process. These aspects correspond to frequently asked questions about "how drugs are developed" and "stages of clinical trials," making the compound's journey through the research pipeline educational for both professionals and the scientifically curious public.